Cas no 868370-39-2 (N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide)

• Product Name: N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide
• CAS No: 868370-39-2
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 5967331
• PubChem ID: 2150965
• Update Time: 2025-07-09

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide
• Benzamide, N-(4,7-dimethoxy-3-methyl-2(3H)-benzothiazolylidene)-2-methyl-
• F1814-0907
• AKOS024611036
• (Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-methylbenzamide
• N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2-methylbenzamide
• N-[(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methylbenzamide
• 868370-39-2

• Inchi： 1S/C18H18N2O3S/c1-11-7-5-6-8-12(11)17(21)19-18-20(2)15-13(22-3)9-10-14(23-4)16(15)24-18/h5-10H,1-4H3
• InChI Key： KFDQHGDOICFOFQ-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 520.9±60.0 °C(Predicted)
• pka: -1.76±0.20(Predicted)

Additional information on N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide

Exploring the Properties and Applications of N-(2Z)-4,7-Dimethoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Methylbenzamide (CAS No. 868370-39-2)

The compound N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methylbenzamide, identified by the CAS registry number 868370-39-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in materials science and drug discovery. Recent advancements in synthetic chemistry have enabled researchers to explore the unique characteristics of this compound in greater depth.

The molecular structure of N-(2Z)-4,7-dimethoxy... is characterized by a benzothiazole core with substituents that confer specific electronic and steric properties. The presence of methoxy groups at positions 4 and 7 introduces electron-donating effects, which can influence the compound's reactivity and stability. Additionally, the Z configuration at position 2 suggests a planar geometry that may enhance conjugation within the molecule. These structural features make it an interesting candidate for applications in optoelectronic materials and as a potential lead compound in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound using advanced spectroscopic techniques such as NMR and UV-vis spectroscopy. Researchers have reported that the compound exhibits strong absorption in the visible region, indicating its potential use in dye-sensitized solar cells (DSSCs). Furthermore, its thermal stability has been evaluated under various conditions, revealing its suitability for high-temperature applications.

In terms of biological activity, preliminary assays have shown that this compound demonstrates moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. This has sparked interest in further exploring its pharmacological properties as a potential therapeutic agent. Collaborative efforts between chemists and biologists are currently underway to optimize its bioavailability and efficacy.

The synthesis of N-(2Z)-4,7-dimethoxy... involves a multi-step process that includes coupling reactions and selective oxidation steps. Recent innovations in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Green chemistry principles are being integrated into these processes to minimize environmental impact.

From an industrial perspective, this compound is being considered for incorporation into advanced materials such as organic light-emitting diodes (OLEDs) due to its high fluorescence quantum yield. Its ability to emit light upon excitation makes it a promising candidate for next-generation display technologies.

In conclusion, the compound with CAS No. 868370-39... represents a valuable addition to the arsenal of functional materials available to scientists today. Its unique combination of structural features and versatile properties positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make significant contributions across multiple disciplines.